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Compound of Interest

Compound Name: Palmitoleyl myristate

Cat. No.: B15550216 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed examination of the wax ester palmitoleyl myristate,

focusing on its chemical nomenclature, constituent parts, synthesis, and analysis. It is intended

to serve as a technical resource for professionals in scientific research and development.

Deconstructing the Nomenclature
Wax esters are a class of lipids formed by the esterification of a fatty acid with a long-chain

fatty alcohol. The name "palmitoleyl myristate" systematically describes its chemical

structure, which is derived from two distinct fatty acid precursors.

The Alcohol Component ("-oleyl"): The "palmitoleyl" part of the name refers to the fatty

alcohol. This alcohol is derived from palmitoleic acid ((9Z)-hexadec-9-enoic acid), an omega-

7 monounsaturated fatty acid with 16 carbon atoms.[1][2] Through reduction of its carboxylic

acid group, palmitoleic acid becomes palmitoleyl alcohol.

The Acyl Component ("-ate"): The "myristate" part of the name indicates the acyl group,

which is derived from myristic acid (tetradecanoic acid).[3][4] Myristic acid is a saturated fatty

acid containing 14 carbon atoms.[3][5][6]

Therefore, palmitoleyl myristate is the ester formed when the carboxyl group of myristic acid

reacts with the hydroxyl group of palmitoleyl alcohol.
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Visualization of Nomenclature
The logical relationship between the name and its chemical precursors can be visualized as

follows:

Diagram 1: Nomenclature of Palmitoleyl Myristate
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Diagram 1: Nomenclature of Palmitoleyl Myristate

Physicochemical Properties
Quantitative data for the precursor molecules of palmitoleyl myristate are summarized below.

Data for the final wax ester is less commonly tabulated and is often characterized within

mixtures.[7]

Property Palmitoleic Acid Myristic Acid

IUPAC Name (9Z)-hexadec-9-enoic acid[2] Tetradecanoic acid[3][5]

Molecular Formula C16H30O2[2][8] C14H28O2[3][5][9]

Molecular Weight 254.41 g/mol [2] 228.37 g/mol [5]

Structure 16:1n-7 (monounsaturated)[1] 14:0 (saturated)[5]
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Synthesis of Wax Esters
The synthesis of wax esters like palmitoleyl myristate is typically achieved through

esterification. The Fischer-Speier esterification is a classic and widely used acid-catalyzed

method.[10][11]

Fischer-Speier Esterification: General Workflow
This process involves reacting a carboxylic acid (myristic acid) with an alcohol (palmitoleyl

alcohol) in the presence of a strong acid catalyst, such as sulfuric acid (H₂SO₄) or p-

toluenesulfonic acid (p-TsOH).[11] The reaction is an equilibrium process, and to drive it

towards the product (the ester), an excess of one reactant (usually the alcohol) is used, and the

water byproduct is removed as it forms.[11][12]
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Diagram 2: Fischer Esterification Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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